2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-6-(4-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-6-(4-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C24H23N5OS/c1-14-5-6-15(2)28(14)20-11-12-31-23(20)19-13-21-26-16(3)22(24(25)29(21)27-19)17-7-9-18(30-4)10-8-17/h5-13H,25H2,1-4H3
• InChI Key: SAFKVGDUSVJUOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(SC=C2)C3=NN4C(=C3)N=C(C(=C4N)C5=CC=C(C=C5)OC)C)C
• Molecular Formula: C24H23N5OS
• Molecular Weight: 429.5 g/mol

Description

2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-6-(4-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C24H23N5OS and its molecular weight is 429.54. The purity is usually 95%.
BenchChem offers high-quality 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-6-(4-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-6-(4-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

A chemical closely related to the specified compound, 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, has been synthesized and structurally analyzed. It has shown moderate anticancer activity, and its structure was confirmed through various methods including X-ray diffraction (Lu Jiu-fu et al., 2015).

Potential in Imaging and Antagonist Properties

Another similar compound, [N-methyl-11C]-3-[(6-dimethylamino)pyridin-3-yl]-2,5-dimethyl-N,N-dipropylpyrazolo[1,5-a]pyrimidine-7-amine (R121920), a highly selective CRF1 antagonist, has been developed as a potential PET ligand for imaging. This showcases the compound's utility in medical imaging and drug development (J. Kumar et al., 2003).

Pharmaceutical Interest

Compounds like pyrazolo[1,5-a]pyrimidines have attracted pharmaceutical interest due to properties like antitrypanosomal activity. This indicates the potential for developing these compounds into drugs targeting specific diseases (Nadia A. Abdelriheem et al., 2017).

Antifungal Effects

Some derivatives of the pyrimidin-2-amine group, to which the specified compound is related, have been synthesized and shown to have antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger (N. N. Jafar et al., 2017).

Anticancer Activity

Certain pyrazolo[3,4-d]pyrimidin-4-one derivatives have been tested for their antitumor activity, showing significant inhibitory activity against specific cancer cell lines, indicating potential applications in cancer treatment (Khaled R. A. Abdellatif et al., 2014).